Cas no 64001-03-2 (Benzamide, 4-chloro-3-methyl-)

• Product Name: Benzamide, 4-chloro-3-methyl-
• CAS No: 64001-03-2
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 425165
• PubChem ID: 23464293
• Update Time: 2025-10-28

Benzamide, 4-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-chloro-3-methyl-
• 4-chloro-3-methylbenzamide
• SCHEMBL2467682
• 64001-03-2
• DTXSID00634400
• AKOS022518155

• Inchi： 1S/C8H8ClNO/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4H,1H3,(H2,10,11)
• InChI Key： NHWTUJPCXDRQNF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N)=O)C=C1C

Computed Properties

• Exact Mass: 169.02954
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Additional information on Benzamide, 4-chloro-3-methyl-

Benzamide, 4-chloro-3-methyl-: A Comprehensive Overview

Benzamide, 4-chloro-3-methyl- is a synthetic compound with the CAS registry number 64001-03-2, belonging to the class of amides. This chemical entity has garnered significant attention in recent years due to its diverse applications in pharmaceutical research and drug development. Its structural features, including the presence of chloro and methyl substituents on the benzene ring, make it a valuable compound for exploring biological activities in various therapeutic areas.

Benzamide, 4-chloro-3-methyl- has been extensively studied for its potential as a lead molecule in drug discovery. Its unique chemical structure allows for modulation of pharmacological targets, including enzymes, receptors, and transporters. Recent research has highlighted its role in inflammation, neurodegenerative diseases, and oncology, positioning it as a promising candidate for therapeutic intervention.

One of the key areas of investigation involving Benzamide, 4-chloro-3-methyl- is its anti-inflammatory properties. Studies have demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are central to inflammatory pathways. This makes it a potential candidate for the development of nonsteroidal anti-inflammatory drugs (NSAIDs), offering improved efficacy and reduced adverse effects compared to conventional therapies.

In addition to its anti-inflammatory attributes, Benzamide, 4-chloro-3-methyl- has shown promising activity in the realm of neurodegenerative diseases. Preclinical studies indicate that this compound can modulate cholinesterase enzymes, which are implicated in conditions such as Alzheimer's disease. By inhibiting these enzymes, it may help alleviate cognitive decline and improve quality of life for patients suffering from such disorders.

The oncological potential of Benzamide, 4-chloro-3-methyl- has also been explored in depth. Research indicates that this compound can interfere with key signaling pathways involved in cancer cell proliferation and survival. Its ability to induce apoptosis (programmed cell death) in various cancer cell lines suggests a potential role in the treatment of malignancies, particularly those resistant to conventional chemotherapy agents.

Recent advancements in drug delivery systems have further enhanced the therapeutic potential of Benzamide, 4-chloro-3-methyl-. Nanotechnology-based approaches, such as lipid nanoparticles and polymeric micelles, have been investigated to improve the bioavailability and minimize toxicity of this compound. These innovations hold promise for developing targeted therapies with enhanced efficacy and reduced side effects.

Moreover, Benzamide, 4-chloro-3-methyl- has emerged as a valuable tool in pharmacokinetic studies. Its unique chemical profile allows researchers to investigate drug metabolism, absorption, distribution, elimination, and toxicity (ADMET) parameters. Understanding these factors is crucial for optimizing drug candidates and ensuring their safe and effective use in clinical settings.

Collaborative efforts between academia and industry have accelerated the progress of Benzamide, 4-chloro-3-methyl- as a therapeutic agent. Multidisciplinary research teams are leveraging cutting-edge techniques, such as machine learning and high-throughput screening, to identify novel applications and refine its pharmacological properties. These collective efforts are paving the way for the development of next-generation drugs based on this compound.

In conclusion, Benzamide, 4-chloro-3-methyl-, with CAS registry number 64001-03-2, represents a significant advancement in the field of pharmaceutical sciences. Its versatility as a lead molecule, coupled with its promising therapeutic applications, underscores its importance in contemporary drug discovery and development. As research continues to unravel its full potential, it is poised to make a meaningful impact on human health and well-being.